Cas no 57437-00-0 (Pyrazino[2,3-f]quinoxaline, 2,3-bis(4-methoxyphenyl)-)

Pyrazino[2,3-f]quinoxaline, 2,3-bis(4-methoxyphenyl)- structure
57437-00-0 structure
Product Name:Pyrazino[2,3-f]quinoxaline, 2,3-bis(4-methoxyphenyl)-
CAS No:57437-00-0
MF:C24H18N4O2
MW:394.42532491684
CID:345345
PubChem ID:15620161
Update Time:2025-04-19

Pyrazino[2,3-f]quinoxaline, 2,3-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[2,3-f]quinoxaline, 2,3-bis(4-methoxyphenyl)-
    • 2,3-bis(4-methoxyphenyl)pyrazino[2,3-f]quinoxaline
    • DTXSID40575863
    • 57437-00-0
    • Inchi: 1S/C24H18N4O2/c1-29-17-7-3-15(4-8-17)21-22(16-5-9-18(30-2)10-6-16)28-24-20(27-21)12-11-19-23(24)26-14-13-25-19/h3-14H,1-2H3
    • InChI Key: ZNRZWAHMXDDZEN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C(C2C=CC(=CC=2)OC)=NC2C=CC3C(C=2N=1)=NC=CN=3

Computed Properties

  • Exact Mass: 394.14314
  • Monoisotopic Mass: 394.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • PSA: 70.02
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